Cas no 9002-84-0 (poly(tetrafluoroethylene))

• Product Name: poly(tetrafluoroethylene)
• CAS No: 9002-84-0
• MF: C₂F₄
• MW: 100.015014648438
• MDL: MFCD00084455
• CID: 48144
• PubChem ID: 24884767
• Update Time: 2026-05-14

poly(tetrafluoroethylene) Chemical and Physical Properties

Names and Identifiers

• poly(tetrafluoroethylene)
• PTFE
• TETRAFLUOROETHYLENE OLIGOMER
• TETRAFLUOROETHYLENE RESIN
• TEFLON
• TEFLON 7A
• TEFLON(TM) 30B
• TEFLON(TM) 6
• TEFLON(TM) 7A
• POLYTETRAFLUOROETHYLENE
• Polytetrafluoroethylene preparation
• PTFE sheet
• Poly(tetrafluoroethylene)100GR
• Poly(tetrafluoroethylene)250GR
• Poly(tetrafluoroethylene)5GR
• Polytetrafluoroethylene powder,ultra-fine
• POLYTETRAFLUOROETHYLENE, 5UM
• Tetrafluoroethene
• Tetrafluoroethene hoMopolyMer
• Tetrafluoroethylene polyMer
• Strong Acid Resistant Coatings
• PES Dispersion T3
• PES Dispersion T5
• Polyethersulfone micropowder
• PES micropowder
• PES dispersion water-based BSP-455
• PES dispersion BSP-466
• PES dispersion BSP-450
• PTFE fine powder for fiber
• PTFE fine powder for extrusion
• PTFE emulsion JF-4DCM
• PTFE emulsion JF-4DCF
• PTFE emulsion JF-4DCD
• PTFE emulsion JF-4DCA
• PTFE emulsion
• Ink PTFE micropowder
• Rubber and plastic PTFE micropowder
• Coating PTFE Micropowder
• Lubricant PTFE micropowder
• PTFE Micropowder

• MDL： MFCD00084455
• Inchi： 1S/C2F4/c3-1(4)2(5)6
• InChI Key： KGQACOJSDXKHTB-UHFFFAOYSA-N
• SMILES： FC([*])(F)C([*])(F)F |$;;*;;;*;;$|

Computed Properties

• Exact Mass: 99.99360
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 0
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Color/Form: There are three types of particles, powders and dispersions, which are transparent in neutral and gray white with increasing thickness
• Density: 2.15 g/mL at 25 °C
• Melting Point: 327 ºC
• Boiling Point: 400 ºC
• Flash Point: 107.3±11.5 °C
• Refractive Index: 1.35
• Solubility: Solubility in water:
• Water Partition Coefficient: Insoluble in water. Soluble in perfluoro kerosene.
• Stability/Shelf Life: Stable - unreactive with most materials. Incompatible with molten alkali metals, fluorine and other halogens, strong oxidizing agents.
• PSA: 0.00000
• LogP: 1.99100
• Solubility: Insoluble in any solvent.
• Sensitiveness: Easily absorb moisture
• Merck: 14,7562
• Color/Form: 60 wt % dispersion in H2O

poly(tetrafluoroethylene) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S24/25
• RTECS：KX4025000
• Hazardous Material Identification：
• Risk Phrases：R41; R45
• TSCA：Yes
• Storage Condition：Sealed storage

Related Categories

• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on poly(tetrafluoroethylene)

Poly(tetrafluoroethylene) (PTFE): The Ultimate Guide to Properties, Applications, and Innovations

Poly(tetrafluoroethylene), commonly known as PTFE (CAS No. 9002-84-0), is a high-performance synthetic fluoropolymer renowned for its exceptional chemical resistance, thermal stability, and low friction properties. Often referred to by its brand name Teflon®, this material has revolutionized industries ranging from aerospace to medical devices. In this comprehensive guide, we explore the science behind PTFE, its diverse applications, and cutting-edge innovations driving its demand in 2024.

Discovered accidentally by DuPont in 1938, poly(tetrafluoroethylene) consists of carbon and fluorine atoms arranged in a robust molecular structure. The C-F bonds in PTFE are among the strongest in organic chemistry, granting it unparalleled resistance to acids, bases, and solvents. With a melting point of 327°C (621°F) and the ability to maintain properties from -200°C to +260°C, PTFE coatings and components perform reliably in extreme environments.

The non-stick properties of PTFE have made it indispensable in cookware, with non-stick pans remaining a top consumer search term in home improvement categories. Beyond the kitchen, PTFE membranes are critical in waterproof yet breathable fabrics (search trend: "best waterproof materials 2024"), while PTFE lubricants reduce wear in automotive applications ("long-lasting bearing lubricants" is a rising query). Medical-grade PTFE finds use in implantable devices due to its biocompatibility, with "PTFE in medical implants" showing 35% annual growth in scholarly searches.

Recent advancements in PTFE manufacturing have focused on sustainability, addressing the "eco-friendly fluoropolymers" search trend. New methods reduce perfluorooctanoic acid (PFOA) emissions during production, while recycled PTFE powder is gaining traction in 3D printing applications ("sustainable 3D printing materials" is a hot topic). The material's dielectric properties continue to make it valuable in 5G technology components, with "PTFE in high-frequency circuits" searches increasing alongside 5G infrastructure deployment.

In industrial applications, PTFE gaskets and PTFE seals dominate chemical processing equipment due to their corrosion resistance ("chemical-resistant gasket materials" is a common industrial search). The material's low coefficient of friction (0.05-0.10) makes PTFE bearings ideal for food processing machinery where lubrication must be avoided ("FDA-approved bearing materials" is a regulated industry priority). Emerging markets show growing interest in PTFE films for flexible electronics, with related patent filings increasing by 18% year-over-year.

Quality standards for poly(tetrafluoroethylene) products vary by application. Food-contact PTFE must meet FDA 21 CFR 177.1550, while medical applications require ISO 10993 biocompatibility testing. Industrial grades follow ASTM D4894 (granular) and ASTM D4895 (fine powder) specifications. The "PTFE material specifications" search term reflects growing buyer sophistication in procurement decisions.

Looking ahead, researchers are developing PTFE composites with enhanced properties. Graphene-reinforced PTFE shows 300% improvement in wear resistance ("advanced polymer composites 2024" is an emerging research topic), while nano-filled formulations improve thermal conductivity for electronics cooling applications. The global PTFE market is projected to reach $3.2 billion by 2027, driven by demand from renewable energy sectors ("PTFE in hydrogen fuel cells" searches correlate with clean energy investments).

For engineers and designers, understanding PTFE machining techniques remains crucial ("machining fluoropolymers guide" is a steady technical query). Unlike thermoplastics, PTFE requires specialized processes due to its cold flow properties. Powder metallurgy methods for PTFE components are gaining attention, particularly for complex geometries in the semiconductor industry ("precision PTFE parts manufacturing" searches reflect this niche demand).

Environmental considerations surrounding PTFE disposal have sparked innovation ("recycling PTFE waste" searches increased 120% since 2020). While the material itself is inert, pyrolysis methods now recover valuable fluorochemicals from scrap. Regulatory changes regarding fluoropolymer production byproducts continue to shape industry practices, making "sustainable PTFE alternatives" a key phrase for R&D teams worldwide.

From everyday non-stick cookware to cutting-edge space applications, poly(tetrafluoroethylene) remains one of the most versatile engineering materials available. Its unique combination of properties ensures ongoing relevance across industries, while continuous innovation addresses both performance demands and environmental responsibilities. As material science advances, PTFE continues to evolve, offering solutions to challenges from quantum computing to sustainable packaging.